3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide

• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-N-[3-(propanoylamino)phenyl]propanamide
• InChI: InChI=1S/C18H19ClN2O2/c1-2-17(22)20-14-7-5-8-15(12-14)21-18(23)11-10-13-6-3-4-9-16(13)19/h3-9,12H,2,10-11H2,1H3,(H,20,22)(H,21,23)
• InChI Key: CZJNNYLPQMJKQW-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)CCC2=CC=CC=C2Cl

Description

3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide, also known as CPP, is a synthetic compound that has been widely used in scientific research. CPP is a small molecule that can easily penetrate cell membranes, making it a useful tool for studying cellular processes.

Mechanism of Action

3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide works by binding to cell membranes and facilitating the uptake of molecules into cells. 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide is thought to interact with lipid rafts, which are regions of the cell membrane that are enriched in cholesterol and sphingolipids. By interacting with these lipid rafts, 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide can facilitate the uptake of molecules into cells and enhance their intracellular delivery.
Biochemical and Physiological Effects
3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide has been shown to have a variety of biochemical and physiological effects. In cellular studies, 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide has been used to enhance the delivery of small molecules, peptides, and proteins into cells. 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide has also been used to deliver nucleic acids, such as DNA and RNA, into cells for gene therapy applications. In animal studies, 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide has been shown to enhance the delivery of drugs to target tissues and improve therapeutic outcomes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide in lab experiments is its ability to facilitate the uptake of molecules into cells. This can be particularly useful in studies of intracellular processes, where it is important to deliver molecules to specific regions of the cell. However, there are also limitations to using 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide in lab experiments. For example, 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide can be toxic at high concentrations, and its effects on cellular processes may be non-specific.

Future Directions

There are many potential future directions for research on 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide. One area of interest is the development of new 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide derivatives that have improved properties, such as increased specificity and reduced toxicity. Another area of interest is the use of 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide in the development of new therapies, such as gene therapies and drug delivery systems. Finally, there is a need for further research on the mechanism of action of 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide, particularly its interactions with lipid rafts and other cellular components.
Conclusion
In conclusion, 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide is a valuable tool for scientific research, particularly in the study of cellular processes and drug delivery. 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide has a complex synthesis method, but its ability to penetrate cell membranes makes it a useful tool for delivering molecules to cells. 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide has many potential future directions for research, including the development of new derivatives and the use of 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide in the development of new therapies.

Synthesis Methods

3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide can be synthesized using a multi-step process that involves the reaction of 2-chlorobenzoyl chloride with 3-aminophenylpropanoic acid to form a benzoyl-protected intermediate. This intermediate is then reacted with propionyl chloride to form the final product, 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide. The synthesis of 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide has been used in a variety of scientific research applications, including the study of cellular processes, drug delivery, and the development of new therapies. 3-(2-chlorophenyl)-N-[3-(propionylamino)phenyl]propanamide is particularly useful in cellular studies because it can easily penetrate cell membranes and deliver molecules to the interior of cells. This makes it a valuable tool for studying intracellular processes, such as protein-protein interactions and gene expression.